N-[2-(hydroxymethyl)-1,3-dihydroinden-2-yl]-1,3,5-trimethylpyrazole-4-carboxamide

• IUPAC Name: N-[2-(hydroxymethyl)-1,3-dihydroinden-2-yl]-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-11-15(12(2)20(3)19-11)16(22)18-17(10-21)8-13-6-4-5-7-14(13)9-17/h4-7,21H,8-10H2,1-3H3,(H,18,22)
• InChI Key: CRAKJLXWCNFJKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NC2(CC3=CC=CC=C3C2)CO
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-[2-(hydroxymethyl)-1,3-dihydroinden-2-yl]-1,3,5-trimethylpyrazole-4-carboxamide is a complex organic compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a pyrazole ring substituted with a carboxamide group and an indene moiety, which contributes to its distinct chemical behavior and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(hydroxymethyl)-1,3-dihydroinden-2-yl]-1,3,5-trimethylpyrazole-4-carboxamide typically involves multiple steps, starting from readily available precursors. One common approach involves the formation of the pyrazole ring through cyclization reactions, followed by the introduction of the indene moiety via Friedel-Crafts alkylation. The hydroxymethyl group is then introduced through selective hydroxylation reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This often includes the use of high-pressure reactors, automated synthesis equipment, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-[2-(hydroxymethyl)-1,3-dihydroinden-2-yl]-1,3,5-trimethylpyrazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The carboxamide group can be reduced to amines under specific conditions.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the pyrazole ring and the indene moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed under controlled temperature and solvent conditions.

Major Products Formed

The major products formed from these reactions include various substituted pyrazoles, indenes, and their derivatives, which can be further utilized in different chemical and pharmaceutical applications.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules and as a catalyst in organic reactions.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases due to its unique molecular structure.

Industry: Used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[2-(hydroxymethyl)-1,3-dihydroinden-2-yl]-1,3,5-trimethylpyrazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Indole derivatives: Compounds with similar indene moieties, such as indole and its derivatives, share some chemical properties and biological activities.

Pyrazole derivatives: Other pyrazole-based compounds, like 1,3,5-trimethylpyrazole, exhibit similar reactivity patterns and applications.

Uniqueness

N-[2-(hydroxymethyl)-1,3-dihydroinden-2-yl]-1,3,5-trimethylpyrazole-4-carboxamide stands out due to its unique combination of the indene and pyrazole moieties, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications.